Cas no 1235330-41-2 (2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide)

• Product Name: 2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide
• CAS No: 1235330-41-2
• MF: C₁₅H₁₈BrN₃O₂
• MW: 352.226322650909
• CID: 6262281
• PubChem ID: 49738370
• Update Time: 2025-06-11

2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide
• F5957-0186
• AKOS024528388
• 2-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5-methoxybenzamide
• 2-bromo-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-5-methoxybenzamide
• VU0528907-1
• 1235330-41-2
• 2-bromo-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-methoxybenzamide

• Inchi： 1S/C15H18BrN3O2/c1-10-8-11(2)19(18-10)7-6-17-15(20)13-9-12(21-3)4-5-14(13)16/h4-5,8-9H,6-7H2,1-3H3,(H,17,20)
• InChI Key： PYSOIWORAHMCHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCCN1C(C)=CC(C)=N1)=O)OC

Computed Properties

• Exact Mass: 351.05824g/mol
• Monoisotopic Mass: 351.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide

Professional Introduction to Compound with CAS No 1235330-41-2 and Product Name: 2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide

The compound with the CAS number 1235330-41-2 and the product name 2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a bromo substituent, a pyrazole ring, and a methoxybenzamide moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 3,5-dimethyl-1H-pyrazole derivatives in the design of novel therapeutic agents. The pyrazole core is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl group in the compound's structure suggests potential interactions with biological targets that could modulate disease pathways. This segment of the molecule has been extensively studied for its role in enhancing binding affinity and selectivity in drug candidates.

The 5-methoxybenzamide moiety is another critical feature of this compound that contributes to its pharmacological profile. Benzamides are well-documented pharmacophores in drug discovery, often employed for their ability to interact with enzymes and receptors. The methoxy group at the 5-position of the benzamide ring introduces additional electronic properties that can influence the compound's solubility, bioavailability, and metabolic stability. These characteristics are particularly important in the development of oral formulations and ensure that the compound can be effectively delivered to target tissues.

One of the most compelling aspects of 2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide is its potential as a lead compound for further optimization. The bromo substituent at the 2-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling chemists to introduce a wide array of functional groups at various positions on the molecule. This flexibility is crucial for generating analogs with enhanced potency and reduced toxicity. Recent advances in synthetic methodologies have made such modifications more accessible, allowing for rapid screening of novel derivatives.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays have shown promising results in inhibiting certain enzymes implicated in inflammatory diseases. The pyrazole ring has been identified as a key pharmacophore in these interactions, suggesting that it may disrupt signaling pathways associated with inflammation. Additionally, the benzamide moiety has demonstrated interactions with proteases that are overexpressed in cancer cells, indicating potential therapeutic applications in oncology.

The N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl group has also been investigated for its ability to modulate receptor activity. Receptors such as GPCRs (G-protein coupled receptors) and ion channels are critical targets for many drugs on the market today. By fine-tuning the structure of this segment, researchers aim to improve binding affinity while minimizing off-target effects. This approach aligns with current trends in drug development toward greater selectivity and fewer side effects.

The 5-methoxybenzamide part of the molecule contributes to its overall pharmacokinetic profile. Methoxy-substituted benzamides have been shown to exhibit favorable solubility characteristics, which is essential for drug formulation. Poor solubility can significantly hinder a drug's efficacy due to limited absorption and distribution within the body. By incorporating this group into the compound's structure, developers have ensured that it can be effectively absorbed after oral administration.

Recent computational studies have further supported the potential of this compound as a therapeutic agent. Molecular docking simulations have identified several protein targets that could be modulated by 2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-5-methoxybenzamide, providing insights into its mechanism of action. These simulations have also predicted favorable binding affinities for various biological receptors, reinforcing its candidacy as a lead compound for drug discovery efforts.

The synthesis of this compound involves multiple steps that showcase modern organic chemistry techniques. Key reactions include bromination at specific positions on the pyrazole ring followed by nucleophilic substitution with an ethylamine derivative. The introduction of the methoxybenzamide moiety is achieved through condensation reactions under controlled conditions to ensure high yield and purity. These synthetic strategies highlight advancements in catalytic methods that enable efficient production at scale.

In conclusion,2-bromo-N-2-(3,5-dimethyl-1H-pyrazol-1-y)ethyl 5-methoxybenzamide (CAS No 1235330 41 2) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing novel drugs with improved efficacy and selectivity against various diseases including cancer inflammation disorders and neurological conditions Its potential as a lead compound underscores ongoing efforts toward innovative therapeutics based on heterocyclic scaffolds With continued investigation this molecule could play an important role advancing treatment strategies across multiple medical fields